Cas no 206055-88-1 ((3-(4-(Trifluoromethyl)phenyl)isoxazol-5-yl)methanol)

• Product Name: (3-(4-(Trifluoromethyl)phenyl)isoxazol-5-yl)methanol
• CAS No: 206055-88-1
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 2919735
• PubChem ID: 10752725
• Update Time: 2025-05-19

(3-(4-(Trifluoromethyl)phenyl)isoxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 206055-88-1
• {3-[4-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}methanol
• DB-394468
• SCHEMBL2120020
• [3-(4-Trifluoromethyl-phenyl)-isoxazol-5-yl]-methanol
• MFCD19093997
• [3-[4-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl]methanol
• DTXSID801231236
• AKOS013482592
• CHEMBL140918
• (3-(4-(trifluoromethyl)phenyl)isoxazol-5-yl)methanol
• 3-[4-(Trifluoromethyl)phenyl]-5-isoxazolemethanol
• (3-(4-(Trifluoromethyl)phenyl)isoxazol-5-yl)methanol

• Inchi： 1S/C11H8F3NO2/c12-11(13,14)8-3-1-7(2-4-8)10-5-9(6-16)17-15-10/h1-5,16H,6H2
• InChI Key： JKPFITBIBNAIPT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(CO)ON=1)(F)F

Computed Properties

• Exact Mass: 243.05071298Da
• Monoisotopic Mass: 243.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.3Ų

Additional information on (3-(4-(Trifluoromethyl)phenyl)isoxazol-5-yl)methanol

Introduction to (3-(4-(Trifluoromethyl)phenyl)isoxazol-5-yl)methanol (CAS No. 206055-88-1)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic strategies. Among these, (3-(4-(Trifluoromethyl)phenyl)isoxazol-5-yl)methanol, identified by its CAS number 206055-88-1, has garnered significant attention due to its unique structural properties and promising biological activities. This compound, featuring a trifluoromethyl-substituted phenyl ring coupled with an isoxazole moiety, represents a fascinating subject of study in medicinal chemistry.

The isoxazole core is a heterocyclic structure that has been extensively explored for its pharmacological properties. Isoxazoles are known for their ability to interact with various biological targets, making them valuable scaffolds in drug design. The presence of the trifluoromethyl group in the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug development. This combination of structural features makes (3-(4-(Trifluoromethyl)phenyl)isoxazol-5-yl)methanol a compelling candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel compounds with anti-inflammatory, anti-cancer, and antimicrobial properties. The isoxazole derivative (3-(4-(Trifluoromethyl)phenyl)isoxazol-5-yl)methanol has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate key biological pathways has led to its exploration in various disease models. For instance, studies have indicated that this compound may exhibit inhibitory effects on enzymes involved in inflammation and cancer progression.

The trifluoromethyl group is particularly noteworthy for its influence on the electronic and steric properties of the molecule. This substituent can enhance binding affinity to biological targets by increasing hydrophobic interactions and reducing metabolic susceptibility. The isoxazole ring, on the other hand, contributes to the molecule's ability to engage with specific amino acid residues in proteins, thereby influencing its biological activity. These structural elements work synergistically to create a compound with multifaceted potential.

Advances in computational chemistry have enabled researchers to predict the biological behavior of (3-(4-(Trifluoromethyl)phenyl)isoxazol-5-yl)methanol with greater accuracy. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound may exert its effects. Additionally, quantum mechanical calculations have helped elucidate the electronic structure of the molecule, which is crucial for understanding its reactivity and interactions.

The synthesis of (3-(4-(Trifluoromethyl)phenyl)isoxazol-5-yl)methanol involves multi-step organic reactions that require careful optimization. The introduction of the trifluoromethyl group into the phenyl ring is a critical step that demands precise control over reaction conditions. Recent advancements in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating further research and development.

In conclusion, (3-(4-(Trifluoromethyl)phenyl)isoxazol-5-yl)methanol (CAS No. 206055-88-1) represents a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features, combined with promising preclinical results, make it an attractive candidate for further exploration. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a vital role in the development of novel therapeutics.